Cas no 844860-07-7 (5-(2,4-dichlorophenyl)-2-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-3-carboxamide)

• Product Name: 5-(2,4-dichlorophenyl)-2-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-3-carboxamide
• CAS No: 844860-07-7
• MF: C₁₇H₁₃Cl₂N₃O₃S
• MW: 410.274420499802
• CID: 6391017
• PubChem ID: 2009228
• Update Time: 2025-07-02

5-(2,4-dichlorophenyl)-2-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dichlorophenyl)-2-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-3-carboxamide
• AKOS002278972
• 5-(2,4-dichlorophenyl)-2-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-3-carboxamide
• 5-(2,4-dichlorophenyl)-2-methyl-N-(3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)furan-3-carboxamide
• F1576-0019
• 844860-07-7
• AB00674671-01
• 3-Furancarboxamide, 5-(2,4-dichlorophenyl)-2-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]-

• Inchi： 1S/C17H13Cl2N3O3S/c1-8(23)5-15-20-17(26-22-15)21-16(24)12-7-14(25-9(12)2)11-4-3-10(18)6-13(11)19/h3-4,6-7H,5H2,1-2H3,(H,20,21,22,24)
• InChI Key： GNPXTPXDMJVEBT-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2Cl)=CC(C(NC2SN=C(CC(=O)C)N=2)=O)=C1C

Computed Properties

• Exact Mass: 409.0054678g/mol
• Monoisotopic Mass: 409.0054678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• pka: 5.50±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(2,4-dichlorophenyl)-2-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-3-carboxamide

Introduction to Compound with CAS No. 844860-07-7 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 844860-07-7 is a fascinating molecule that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. The systematic name of this compound is 5-(2,4-dichlorophenyl)-2-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-3-carboxamide, which provides a detailed insight into its molecular composition and functional groups. This introduction aims to explore the compound's properties, synthesis, and recent applications in the context of modern medicinal chemistry.

The molecular structure of this compound features several key functional groups that contribute to its reactivity and potential biological effects. The presence of a thiadiazole ring, a furan moiety, and various substituents such as chloro groups and an amide linkage makes it a versatile scaffold for drug discovery. The thiadiazole ring is particularly interesting as it is known to be a common pharmacophore in many bioactive molecules, exhibiting properties that can interact with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including infectious diseases, inflammation, and cancer. The specific substitution pattern in the compound with CAS No. 844860-07-7 may contribute to its unique pharmacological profile, making it a valuable candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiadiazole core, followed by functionalization with the furan moiety and other substituents. Advanced synthetic techniques such as cross-coupling reactions and nucleophilic substitutions are often employed to introduce the desired functional groups at specific positions on the molecule. The synthesis route also needs to be environmentally friendly and scalable for potential industrial applications.

One of the most exciting aspects of this compound is its potential application in the development of new therapeutic agents. Recent studies have shown that derivatives of thiadiazole can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of the amide linkage in the compound with CAS No. 844860-07-7 suggests that it may interact with biological targets in a similar manner to other known bioactive molecules. This opens up possibilities for its use in treating various diseases where thiadiazole derivatives have shown promise.

The compound's structural features also make it an attractive candidate for further modifications to enhance its pharmacological properties. By varying the substituents on the thiadiazole and furan rings, researchers can fine-tune the molecule's activity and selectivity. This approach is often used in drug discovery to develop lead compounds that can be optimized through structure-activity relationship (SAR) studies.

In addition to its potential therapeutic applications, this compound may also find use in other areas such as agrochemicals and material science. The unique chemical structure of thiadiazole derivatives allows them to participate in various chemical reactions, making them valuable intermediates in organic synthesis. Further research is needed to explore these possibilities and expand the range of applications for this class of compounds.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. Before moving into clinical trials, compounds like those with CAS No. 844860-07-7 must undergo rigorous testing in vitro and in vivo. This includes assessing their toxicity, pharmacokinetics, and interaction with biological targets. Only after passing these tests can they be considered for use in human patients.

The role of computational chemistry has become increasingly important in modern drug discovery. By using computer simulations and molecular modeling techniques, researchers can predict the behavior of compounds like this one before conducting expensive experimental studies. This approach can significantly reduce the time and cost associated with drug development while improving the success rate of new drug candidates.

In conclusion, the compound with CAS No. 844860-07-7 represents an exciting opportunity for pharmaceutical research due to its unique chemical structure and potential biological activities. Its synthesis involves sophisticated organic chemistry techniques, and its applications span various fields including medicine and materials science. As research continues to uncover new uses for thiadiazole derivatives, compounds like this one are likely to play a significant role in the development of next-generation therapeutic agents.